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Compound of Interest

Compound Name: ZL0580

Cat. No.: B10824593 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ZL0580 is a selective small molecule modulator of Bromodomain-containing protein 4 (BRD4),

an epigenetic reader protein centrally involved in the regulation of gene transcription.[1][2][3]

ZL0580 selectively binds to the first bromodomain (BD1) of BRD4, leading to the epigenetic

suppression of HIV transcription.[1][2][4][5] This compound has been shown to inhibit Tat-

mediated transactivation and promote a repressive chromatin state at the HIV long terminal

repeat (LTR), making it a molecule of significant interest in "block and lock" HIV cure strategies.

[1][6][7][8] These application notes provide a detailed protocol for the preparation of ZL0580
stock solutions for use in in vitro experiments.

Quantitative Data Summary
For ease of reference and experimental planning, the key quantitative data for ZL0580 are

summarized in the table below.
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Parameter Value Source

Molecular Formula C₂₅H₂₃F₃N₄O₄S [9]

Molecular Weight 532.53 g/mol [9]

Solubility in DMSO 250 mg/mL (469.46 mM) [9][10]

Recommended in vitro

Concentration
8 µM - 10 µM [9][11]

Toxicity Concentration (in vitro)

No significant cell death

observed below 40 µM in J-Lat

cells and PBMCs.

[1]

Storage of Powder
-20°C for 3 years; 4°C for 2

years
[10]

Storage of Stock Solution in

DMSO

-80°C for 2 years; -20°C for 1

year
[11]

Experimental Protocol: Preparation of a 10 mM
ZL0580 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of ZL0580 in DMSO, a

common starting concentration for in vitro studies.

Materials:

ZL0580 powder (Cat. No.: HY-126428 or equivalent)[9]

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (1.5 mL, sterile, nuclease-free)

Pipettes and sterile, nuclease-free tips

Vortex mixer

Analytical balance
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Preparation: Before starting, ensure a sterile working environment (e.g., a laminar flow hood)

to prevent contamination of the stock solution. Allow the ZL0580 powder and DMSO to

equilibrate to room temperature.

Weighing: Accurately weigh out 1 mg of ZL0580 powder and transfer it to a sterile 1.5 mL

microcentrifuge tube.

Calculation of DMSO Volume: To prepare a 10 mM stock solution from 1 mg of ZL0580 (MW

= 532.53 g/mol ), the required volume of DMSO is calculated as follows:

Moles of ZL0580 = Mass (g) / Molecular Weight ( g/mol ) = 0.001 g / 532.53 g/mol ≈

1.8778 x 10⁻⁶ mol

Volume (L) = Moles (mol) / Concentration (mol/L) = 1.8778 x 10⁻⁶ mol / 0.010 mol/L =

1.8778 x 10⁻⁴ L

Volume (µL) = 1.8778 x 10⁻⁴ L * 1,000,000 µL/L ≈ 187.8 µL

Therefore, approximately 187.8 µL of DMSO is needed. A product data sheet suggests using

0.1878 mL for a 10 mM solution from 1 mg of ZL0580.[9]

Dissolution: Carefully add 187.8 µL of anhydrous/sterile DMSO to the microcentrifuge tube

containing the ZL0580 powder.

Mixing: Tightly cap the tube and vortex thoroughly for several minutes to ensure complete

dissolution. Gentle warming in a 37°C water bath can aid in dissolution if necessary. Visually

inspect the solution to ensure no solid particles remain. The solution should be clear.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller volumes (e.g., 10-20 µL) in sterile, nuclease-free

microcentrifuge tubes.
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Storage: Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for

shorter-term storage (up to 1 year).[11]

Preparation of Working Solutions:

For cell culture experiments, the DMSO stock solution should be diluted in culture medium to

the final desired concentration (e.g., 10 µM). It is crucial to ensure that the final concentration of

DMSO in the culture medium is non-toxic to the cells, typically below 0.1%.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of ZL0580 and the workflow for

preparing the stock solution.
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ZL0580 Mechanism of Action in HIV Suppression
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Caption: ZL0580 selectively binds to BRD4, inhibiting Tat-mediated transcriptional elongation

and promoting a repressive chromatin state at the HIV LTR, leading to the suppression of HIV

transcription.

ZL0580 Stock Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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